Cas no 1192251-47-0 (2-(2'-Fluorobiphenyl-4-yl)-6-(methylsulfonyl)-1H-benzo[d]imidazole)

• Product Name: 2-(2'-Fluorobiphenyl-4-yl)-6-(methylsulfonyl)-1H-benzo[d]imidazole
• CAS No: 1192251-47-0
• MF: C₂₀H₁₅FN₂O₂S
• MW: 366.408706903458
• CID: 1066495
• PubChem ID: 44247738
• Update Time: 2025-04-20

2-(2'-Fluorobiphenyl-4-yl)-6-(methylsulfonyl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2'-Fluorobiphenyl-4-yl)-6-(methylsulfonyl)-1H-benzo[d]imidazole
• SCHEMBL914427
• BDBM50329966
• 2-(2'-Fluoro-[1,1'-biphenyl]-4-yl)-6-(methylsulfonyl)-1H-benzo[d]imidazole
• OBNJEGKQRUDUQM-UHFFFAOYSA-N
• CHEMBL1272304
• 1192251-47-0
• 2-(2'-Fluorobiphenyl-4-yl)-6-(methylsulfonyl)-1H-benzimidazole
• DB-121557
• 2-(2''-fluorobiphenyl-4-yl)-6-(methylsulfonyl)-1H-benzo[d]imidazole
• C20H15FN2O2S

• Inchi： 1S/C20H15FN2O2S/c1-26(24,25)15-10-11-18-19(12-15)23-20(22-18)14-8-6-13(7-9-14)16-4-2-3-5-17(16)21/h2-12H,1H3,(H,22,23)
• InChI Key： OBNJEGKQRUDUQM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)NC(C1C=CC(C3C=CC=CC=3F)=CC=1)=N2)(=O)=O

Computed Properties

• Exact Mass: 366.084
• Monoisotopic Mass: 366.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2A^2
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles